6alpha-Hydroxy-castasterone
Overview
Description
6alpha-Hydroxy-castasterone is a steroid.
Scientific Research Applications
Biosynthetic Pathways and Bioactivity
6alpha-Hydroxy-castasterone plays a crucial role in the biosynthetic pathways of brassinosteroids, which are essential for plant growth and development. Studies have demonstrated that 6alpha-hydroxycastasterone is a key intermediate in the conversion process from 6-deoxocastasterone to castasterone, eventually leading to the production of brassinolide in various plants like Arabidopsis and Catharanthus roseus. These pathways are integral for the biosynthesis of brassinosteroids, impacting plant physiology and development significantly (Fujioka et al., 2000), (Noguchi et al., 2000).
In addition to its role in biosynthetic pathways, the bioactivity of 6alpha-hydroxy analogues of castasterone has been explored. These compounds exhibit significant biological activity, although it is notably lower than that of castasterone or brassinolide. Interestingly, the activity of these hydroxy epimers can be enhanced significantly when used in conjunction with auxin, indole-3-acetic acid (IAA), indicating a potential synergistic relationship between these compounds in plant growth regulation (Sung et al., 2000), (Sung et al., 2000).
Role in Plant Development
6alpha-Hydroxy-castasterone is also implicated in the growth and development of plants, particularly in the formation of brassinolide, the most biologically active brassinosteroid. The biosynthetic process involves several key steps and intermediates, including 6alpha-hydroxycastasterone, demonstrating its importance in the overall developmental process of plants. This compound's presence and activity underscore its role in plant steroid signal transduction and photomorphogenesis (Nomura et al., 2005), (Roh et al., 2020).
properties
Product Name |
6alpha-Hydroxy-castasterone |
|---|---|
Molecular Formula |
C28H50O5 |
Molecular Weight |
466.7 g/mol |
IUPAC Name |
(2R,3S,5S,6S,8S,9S,10R,13S,17R)-17-[(2S,3R,4R,5S)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-2,3,6-triol |
InChI |
InChI=1S/C28H50O5/c1-14(2)15(3)25(32)26(33)16(4)18-7-8-19-17-11-22(29)21-12-23(30)24(31)13-28(21,6)20(17)9-10-27(18,19)5/h14-26,29-33H,7-13H2,1-6H3/t15-,16-,17-,18+,19?,20-,21+,22-,23-,24+,25+,26+,27+,28+/m0/s1 |
InChI Key |
CVXIEYXJQSRIAC-NVHAJTKRSA-N |
Isomeric SMILES |
C[C@@H]([C@H]1CCC2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@@H]4[C@@]3(C[C@H]([C@H](C4)O)O)C)O)C)[C@H]([C@@H]([C@@H](C)C(C)C)O)O |
Canonical SMILES |
CC(C)C(C)C(C(C(C)C1CCC2C1(CCC3C2CC(C4C3(CC(C(C4)O)O)C)O)C)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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